1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester

• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• IUPAC Name: ethyl 1-[3-(4-chloroanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-2-23-17(22)13-4-3-10-20(12-13)11-9-16(21)19-15-7-5-14(18)6-8-15/h5-8,13H,2-4,9-12H2,1H3,(H,19,21)
• InChI Key: WNESZXKWXXPKIR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC=C(C=C2)Cl

Description

1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester, also known as CEPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. CEPC is a piperidine derivative that has shown promising results in various studies, particularly in the treatment of cancer and neurological disorders. In

Mechanism of Action

The mechanism of action of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester is not fully understood, but studies suggest that it may act by inhibiting various signaling pathways involved in cancer cell growth and proliferation. 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in the regulation of cell proliferation and differentiation. In addition, 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to have various biochemical and physiological effects. Studies have shown that 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester can induce apoptosis, or programmed cell death, in cancer cells. 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to inhibit angiogenesis, the formation of new blood vessels that is necessary for tumor growth and metastasis. In addition, 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been shown to reduce oxidative stress and inflammation, which are involved in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has several advantages for lab experiments. It is relatively easy to synthesize and purify, and has been shown to have good stability under various conditions. 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to have low toxicity in animal models, making it a promising candidate for further studies. However, there are also some limitations to using 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester in lab experiments. For example, its mechanism of action is not fully understood, and it may have off-target effects that need to be investigated further.

Future Directions

There are several future directions for research on 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester. One area of interest is the development of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester derivatives with improved potency and selectivity for specific targets. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester in animal models and humans. In addition, further studies are needed to elucidate the mechanism of action of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester and its potential off-target effects. Finally, clinical trials are needed to evaluate the safety and efficacy of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester in humans, particularly in the treatment of cancer and neurological disorders.

Synthesis Methods

The synthesis of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester involves the reaction of piperidine-3-carboxylic acid with 4-chloroaniline, followed by the addition of ethyl chloroformate to form the ethyl ester. The resulting product is then purified using column chromatography to obtain pure 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester. This synthesis method has been optimized in various studies, resulting in high yields of 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester with good purity.

Scientific Research Applications

1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has been studied extensively for its potential applications in the field of medicinal chemistry. In particular, 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has shown promising results in the treatment of cancer and neurological disorders. Studies have shown that 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has anti-tumor activity, inhibiting the growth of various cancer cell lines such as breast cancer, lung cancer, and liver cancer. 1-[2-(4-Chloro-phenylcarbamoyl)-ethyl]-piperidine-3-carboxylic acid ethyl ester has also been shown to have neuroprotective effects, reducing neuronal damage and improving cognitive function in animal models of Alzheimer's disease and Parkinson's disease.